Cas no 35370-83-3 (2-(4-methylphenoxy)ethanethioamide)

• Product Name: 2-(4-methylphenoxy)ethanethioamide
• CAS No: 35370-83-3
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 1469826
• PubChem ID: 7745454
• Update Time: 2025-04-20

2-(4-methylphenoxy)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenoxy)ethanethioamide
• p-Tolyloxy-thioessigsaeure-amid
• diethyl 2-(4-methylphenoxy)-3-oxosuccinate
• p-Tolyloxy-oxalessigsaeure-diaethylester
• ACMC-20lxzy
• 2-p-tolyloxy-thioacetamide
• CTK3F5659
• p-tolyloxy-oxalacetic acid diethyl ester
• SureCN10898655
• Butanedioic acid, (4-methylphenoxy)oxo-, diethyl ester
• p-Tolyloxy-thioessigsaeure-amid; diethyl 2-(4-methylphenoxy)-3-oxosuccinate; p-Tolyloxy-oxalessigsaeure-diaethylester; ACMC-20lxzy; 2-p-tolyloxy-thioacetamide; CTK3F5659; p-tolyloxy-oxalacetic acid diethyl ester; SureCN10898655; Butanedioic acid, (4-methylphenoxy)oxo-, diethyl ester;
• DTXSID301295403
• 35370-83-3
• Z295396970
• G44816
• AKOS000188180
• EN300-40268

• Inchi： 1S/C9H11NOS/c1-7-2-4-8(5-3-7)11-6-9(10)12/h2-5H,6H2,1H3,(H2,10,12)
• InChI Key： NNRKWGZSPJSESU-UHFFFAOYSA-N
• SMILES： S=C(COC1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 321.9±44.0 °C at 760 mmHg
• Flash Point: 148.5±28.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-methylphenoxy)ethanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)